Cas no 1251385-94-0 (3-[3-(aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione)

• Product Name: 3-[3-(aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione
• CAS No: 1251385-94-0
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 4775002
• Update Time: 2025-06-12

3-[3-(aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione
• 3-[3-(aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C10H20N2O2S/c11-6-9-2-1-4-12(7-9)10-3-5-15(13,14)8-10/h9-10H,1-8,11H2
• InChI Key： XLECKQNOKFKNQL-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)CCCC(CN)C1

Additional information on 3-[3-(aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione (CAS No. 1251385-94-0)

3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione (CAS No. 1251385-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperidine ring and a thiolane-1,1-dione moiety, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in designing novel therapeutic agents.

The structural complexity of 3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione allows it to interact with various biological targets, including enzymes and receptors. Its aminomethyl group enhances solubility and bioavailability, while the sulfone functionality contributes to metabolic stability. These properties align with current trends in medicinal chemistry, where scientists prioritize compounds with improved ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 1251385-94-0 has surged due to advancements in small-molecule drug development. Pharmaceutical companies and academic institutions frequently search for reliable suppliers of this compound to support their hit-to-lead optimization programs. Its versatility also makes it a candidate for exploring structure-activity relationships (SAR) in neurology and oncology research.

From a synthetic chemistry perspective, 3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione poses interesting challenges. The incorporation of the piperidine and thiolane rings requires precise control over reaction conditions to avoid side products. Modern techniques such as flow chemistry and catalyzed cross-coupling have been explored to improve yield and scalability. These innovations address common queries from researchers about efficient synthesis routes and green chemistry alternatives.

The compound’s relevance extends to computational drug design, where its 3D structure is modeled to predict binding affinities. Tools like molecular docking and quantitative structure-activity relationship (QSAR) analyses leverage its framework to identify potential drug candidates. This aligns with the growing interest in AI-driven drug discovery, a hot topic in both industry and academia.

Quality control of CAS No. 1251385-94-0 is critical, with analytical methods such as HPLC, NMR, and mass spectrometry ensuring batch consistency. Researchers often inquire about spectroscopic data and chromatographic purity standards, underscoring the need for transparent documentation from suppliers.

In summary, 3-[3-(Aminomethyl)piperidin-1-yl]-1lambda6-thiolane-1,1-dione represents a compelling case study in modern drug development. Its multifaceted applications—from medicinal chemistry to computational biology—reflect broader trends in personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound remains a key player in the quest for innovative treatments.